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Compound of Interest

Compound Name: 4'-(Trifluoromethyl)acetophenone

Cat. No.: B133978 Get Quote

4-Acetylbenzotrifluoride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Acetylbenzotrifluoride, also known by its IUPAC name 1-(4-(trifluoromethyl)phenyl)ethan-1-

one, is a key chemical intermediate with significant applications in the pharmaceutical,

agrochemical, and materials science sectors.[1] Its structure, featuring a trifluoromethyl group

on the phenyl ring, imparts unique electronic properties that enhance the stability and biological

activity of derivative compounds. This guide provides an in-depth overview of its chemical

structure, properties, synthesis, and analysis, tailored for professionals in research and

development.

Chemical Structure and IUPAC Name
The chemical structure of 4-Acetylbenzotrifluoride consists of an acetophenone core where the

phenyl ring is substituted at the para-position (position 4) with a trifluoromethyl group (-CF3).

IUPAC Name: 1-(4-(trifluoromethyl)phenyl)ethan-1-one[2]

Synonyms: 4'-(Trifluoromethyl)acetophenone, p-(Trifluoromethyl)acetophenone[3]
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Chemical Formula: C₉H₇F₃O[1]

Molecular Weight: 188.15 g/mol [1]

CAS Number: 709-63-7[1]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Acetylbenzotrifluoride is presented in

the table below.

Property Value Reference

Appearance
White to light yellow crystalline

solid
[1]

Melting Point 29-33 °C [1]

Boiling Point 80 °C at 8 mmHg [1]

Density 1.28 g/cm³

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and dichloromethane.

Refractive Index 1.46 at 20 °C [1]

Synthesis of 4-Acetylbenzotrifluoride
The primary method for the synthesis of 4-Acetylbenzotrifluoride is the Friedel-Crafts acylation

of benzotrifluoride.[4][5][6] This electrophilic aromatic substitution reaction involves the reaction

of benzotrifluoride with an acylating agent, typically acetyl chloride or acetic anhydride, in the

presence of a Lewis acid catalyst.

Experimental Protocol: Friedel-Crafts Acylation
Materials:

Benzotrifluoride
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Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), concentrated

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Ice

Procedure:

To a stirred suspension of anhydrous aluminum chloride in anhydrous dichloromethane at 0

°C (ice bath), slowly add acetyl chloride.

To this mixture, add benzotrifluoride dropwise, maintaining the temperature below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-3 hours.

The reaction is then quenched by carefully pouring it onto a mixture of crushed ice and

concentrated hydrochloric acid.

The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

The combined organic layers are washed with saturated sodium bicarbonate solution and

then with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.

Purification of the crude product can be achieved by vacuum distillation or recrystallization

from a suitable solvent like hexane.
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Analytical Characterization
The identity and purity of 4-Acetylbenzotrifluoride are typically confirmed using a combination of

spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (CDCl₃, 500 MHz): δ 8.05 (d, J = 8.2 Hz, 2H, Ar-H), 7.75 (d, J = 8.2 Hz, 2H, Ar-H),

2.65 (s, 3H, -COCH₃).
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¹³C NMR (CDCl₃, 125 MHz): δ 196.8 (C=O), 139.8 (q, J = 1.4 Hz, C-CF₃), 134.5 (q, J = 32.7

Hz, C-CF₃), 128.8 (CH), 125.8 (q, J = 3.8 Hz, CH), 123.6 (q, J = 272.5 Hz, CF₃), 26.8 (-CH₃).

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of 4-Acetylbenzotrifluoride exhibits characteristic absorption bands

corresponding to its functional groups.[7][8]

Wavenumber (cm⁻¹) Assignment

~3050-3100 Aromatic C-H stretch

~2920-2960 Aliphatic C-H stretch (-CH₃)

~1690 C=O stretch (ketone)

~1610, 1410 Aromatic C=C stretch

~1325 C-F stretch (strong)

~1170, 1130, 1070 C-F stretch (strong)

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of 4-Acetylbenzotrifluoride and

identifying any potential impurities. The mass spectrum will show a molecular ion peak (M⁺) at

m/z 188, corresponding to the molecular weight of the compound.
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Applications in Research and Development
4-Acetylbenzotrifluoride serves as a versatile building block in the synthesis of more complex

molecules with applications in various fields.

Pharmaceuticals: It is a precursor for the synthesis of various active pharmaceutical

ingredients (APIs). The trifluoromethyl group can enhance metabolic stability and binding

affinity of drug candidates.[1]

Agrochemicals: The compound is utilized in the development of novel pesticides and

herbicides.[1]

Materials Science: It is used in the synthesis of specialty polymers and liquid crystals due to

the influence of the trifluoromethyl group on the material's properties.
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Conclusion
4-Acetylbenzotrifluoride is a valuable chemical intermediate with a well-defined chemical

structure and properties. Its synthesis via Friedel-Crafts acylation is a standard and scalable

process. The analytical techniques outlined in this guide provide a robust framework for its

characterization. The diverse applications of this compound in pharmaceuticals, agrochemicals,

and materials science underscore its importance in modern chemical research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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